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Compound of Interest

Compound Name: 3-Ethylcyclohexanone

Cat. No.: B1604563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethylcyclohexanone (CAS: 22461-89-8) is a cyclic ketone that has garnered interest for its

potential applications in the fragrance industry. While some sources indicate it is intended for

research purposes only, others describe its olfactory profile as having unique and desirable

characteristics.[1] Specifically, it is reported to possess a distinctive sweet odor, with vanilla and

fruity notes.[2] This profile suggests its potential as a component in various fragrance

compositions.

These application notes provide a comprehensive overview of the known properties of 3-
Ethylcyclohexanone, protocols for its synthesis, and a framework for its evaluation as a novel

fragrance ingredient. The information is intended to guide researchers in exploring its potential

within fragrance development.

Physicochemical and Olfactory Properties
A summary of the key physicochemical and reported olfactory properties of 3-
Ethylcyclohexanone is presented in Table 1. This data is essential for understanding its

behavior in formulations and its potential contribution to a scent profile.

Table 1: Physicochemical and Olfactory Properties of 3-Ethylcyclohexanone
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Property Value Source

Molecular Formula C₈H₁₄O [3]

Molecular Weight 126.20 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Odor Profile Sweet, vanilla, fruity [2]

Boiling Point 197-198 °C

Melting Point -25 °C

Density 0.876 g/cm³

Solubility
Soluble in alcohol, ether, and

organic solvents

Synthesis of 3-Ethylcyclohexanone
3-Ethylcyclohexanone can be synthesized through various methods known in organic

chemistry. One common approach involves the alkylation of cyclohexanone. A general protocol

for its synthesis is provided below.

Experimental Protocol: Synthesis via Alkylation
This protocol outlines a general procedure for the synthesis of 3-Ethylcyclohexanone.

Materials:

Cyclohexanone

Ethanol

Acid catalyst (e.g., sulfuric acid or phosphoric acid)

Sodium ethoxide

Ethyl iodide
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Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, separatory funnel)

Heating and stirring apparatus

Rotary evaporator

Procedure:

Enolate Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve sodium ethoxide in anhydrous ethanol. Cool the solution in an ice bath.

Add cyclohexanone dropwise to the cooled solution with continuous stirring to form the

cyclohexanone enolate.

Alkylation: To the enolate solution, add ethyl iodide dropwise while maintaining the low

temperature.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then reflux for 2-4 hours to ensure the completion of the alkylation reaction.

Work-up: Cool the reaction mixture to room temperature and quench with a saturated

aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3x).

Combine the organic extracts and wash successively with water, saturated aqueous sodium

bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure 3-
Ethylcyclohexanone.

Safety Precautions:

This synthesis should be performed in a well-ventilated fume hood.

Personal protective equipment (safety goggles, lab coat, gloves) must be worn.

Handle all chemicals with care, paying close attention to the safety data sheets (SDS) for

each reagent. 3-Ethylcyclohexanone is an organic solvent and can be mildly irritating.

Diagrams and Workflows
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of 3-
Ethylcyclohexanone.
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Caption: Workflow for the synthesis and purification of 3-Ethylcyclohexanone.
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Evaluation Workflow for a Novel Fragrance Ingredient
The following diagram outlines the logical steps for evaluating a new chemical entity, such as 3-
Ethylcyclohexanone, for its potential use in fragrance applications.

Evaluation of Novel Fragrance Ingredient
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Caption: Logical workflow for the evaluation of a novel fragrance ingredient.

Application in Fragrance Compositions
While not a widely used mainstream fragrance ingredient, the reported vanilla and fruity notes

of 3-Ethylcyclohexanone suggest its potential use as a modifier or an accessory note in

various fragrance families.[2]

Fruity and Gourmand Fragrances: Its sweet, fruity, and vanilla-like character could be used

to enhance and add complexity to fruity and gourmand compositions.

Floral Fragrances: It could potentially be used to add a subtle sweetness and warmth to

certain floral bouquets.

Chypre and Woody Fragrances: In chypre or woody compositions, it might serve to soften

and round out the overall scent profile.

The use of alkyl-substituted cyclohexanones in perfumery is an established practice, with

different substitutions leading to a variety of scent profiles.[4][5][6] Therefore, the exploration of

3-Ethylcyclohexanone is a logical extension of this existing knowledge.

Conclusion
3-Ethylcyclohexanone presents an interesting profile for fragrance research and

development. Its synthesis is achievable through standard organic chemistry techniques, and

its reported olfactory characteristics warrant further investigation. The protocols and workflows

provided herein offer a structured approach for scientists and researchers to explore the

potential of 3-Ethylcyclohexanone and other novel molecules in the ever-evolving field of

fragrance chemistry. As with any new ingredient, thorough evaluation of its stability, safety, and

performance in various formulations is crucial for its successful application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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